Cas no 88109-68-6 (3-Hexadecyn-1-ol)

3-Hexadecyn-1-ol structure
3-Hexadecyn-1-ol structure
Product Name:3-Hexadecyn-1-ol
CAS No:88109-68-6
MF:C16H30O
MW:238.408805370331
CID:644713
PubChem ID:10610011
Update Time:2025-04-19

3-Hexadecyn-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Hexadecyn-1-ol
    • hexadec-3-yn-1-ol
    • 88109-68-6
    • DTXSID70442493
    • Inchi: 1S/C16H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h17H,2-12,15-16H2,1H3
    • InChI Key: ZBUDRNZTZVIXRW-UHFFFAOYSA-N
    • SMILES: OCCC#CCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 238.229665576g/mol
  • Monoisotopic Mass: 238.229665576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 11
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 20.2Ų
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